![molecular formula C9H9FO2S B102519 3-(4-Fluorophenylthio)propanoic acid CAS No. 19543-85-2](/img/structure/B102519.png)
3-(4-Fluorophenylthio)propanoic acid
Overview
Description
3-(4-Fluorophenylthio)propanoic acid, also known as 4-FPP, is a synthetic compound of the phenylthiopropanoic acid family. It is a derivative of phenylthiopropanoic acid and is used in research as a tool to study the physiological and biochemical effects of this class of compounds. 4-FPP is an agonist of the trace amine-associated receptor 1 (TAAR1) and has been used in scientific research to study the effects of TAAR1 activation on various physiological processes.
Scientific Research Applications
Structural Analysis and Spectroscopy
The structural characterization and vibrational spectra analysis of derivatives of 3-(4-Fluorophenylthio)propanoic acid have been extensively studied. For instance, 2-(4-Fluorobenzylideneamino)-3-(4-hydroxyphenyl) propanoic acid (4-FT) underwent structural verification using 1H NMR, FTIR, and Raman spectroscopy, with vibrational wavenumbers calculated and optimized at various levels. The study emphasized the superior agreement of scaled spectra using B3LYP methods with measured spectra, compared to those calculated using HF methods (Song et al., 2007). Another related compound, 2-(4-fluorobenzylideneamino) propanoic acid, underwent a similar structural and vibrational analysis, revealing a strong correlation between theoretical and experimental spectra (Ruan et al., 2009).
Material Science and Chemistry
In material science, phloretic acid, a phenolic compound closely related to 3-(4-Hydroxyphenyl)propanoic acid, has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation. This novel approach leverages solvent-free Fischer esterification and aims to provide specific properties of benzoxazine to aliphatic –OH bearing molecules or macromolecules, indicating a sustainable alternative to phenol (Trejo-Machin et al., 2017).
Biochemical Applications
A study on the genetically encoded fluorescent amino acid 2-amino-3-(5-(dimethylamino)naphthalene-1-sulfonamide)propanoic acid (dansylalanine) highlights its potential in studying protein structure, dynamics, localization, and biomolecular interactions. This research opens pathways for the selective and efficient incorporation of fluorophores into proteins at defined sites, paving the way for biochemical and cellular studies of protein structure and function (Summerer et al., 2006).
Medicinal Chemistry
In medicinal chemistry, derivatives of 4-oxoquinoline-3-propanoic acids, including 3-Quinolin-4-one propanoic acids, exhibit molecular similarity with fluoroquinolone antibiotics. These compounds are being explored as potential scaffolds for creating new antimicrobial drugs, with a focus on quality control of active pharmaceutical ingredients and related substances (Zubkov et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
3-(4-fluorophenyl)sulfanylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2S/c10-7-1-3-8(4-2-7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDINPNNZXJHPKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)SCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381177 | |
Record name | 3-(4-fluorophenylthio)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19543-85-2 | |
Record name | 3-(4-fluorophenylthio)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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